Cas no 121789-21-7 (Methyl 3,5-diiodo-2-methoxybenzoate)

• Product Name: Methyl 3,5-diiodo-2-methoxybenzoate
• CAS No: 121789-21-7
• MF: C₉H₈I₂O₃
• MW: 417.966967582703
• CID: 2888187
• PubChem ID: 57419464
• Update Time: 2025-11-06

Methyl 3,5-diiodo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 121789-21-7
• WKURGSIMFSBWJR-UHFFFAOYSA-N
• DB-183016
• 3,5-Diiodo-2-methoxybenzoic acid methyl ester
• SCHEMBL1530644
• Methyl 3,5-diiodo-2-methoxybenzoate

• Inchi： 1S/C9H8I2O3/c1-13-8-6(9(12)14-2)3-5(10)4-7(8)11/h3-4H,1-2H3
• InChI Key： WKURGSIMFSBWJR-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)OC)=C1OC)I

Computed Properties

• Exact Mass: 417.856
• Monoisotopic Mass: 417.856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3

Additional information on Methyl 3,5-diiodo-2-methoxybenzoate

Recent Advances in the Study of Methyl 3,5-diiodo-2-methoxybenzoate (CAS: 121789-21-7) in Chemical Biology and Pharmaceutical Research

Methyl 3,5-diiodo-2-methoxybenzoate (CAS: 121789-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its iodinated aromatic ring and methoxy ester functional group, has been explored for its role in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have highlighted its utility as a key intermediate in the synthesis of more complex bioactive molecules, as well as its direct biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of Methyl 3,5-diiodo-2-methoxybenzoate against multidrug-resistant bacterial strains. The researchers synthesized a series of derivatives and evaluated their efficacy in vitro. The results demonstrated that the compound exhibited moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as confirmed by electron microscopy and fluorescence-based assays.

In the context of anticancer research, a recent preprint on bioRxiv explored the potential of Methyl 3,5-diiodo-2-methoxybenzoate as a scaffold for developing inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The study utilized computational docking and molecular dynamics simulations to identify potential binding sites on target proteins, followed by in vitro validation using cell-based assays. Preliminary results suggested that certain derivatives of the compound could selectively inhibit the interaction between p53 and MDM2, a critical pathway in tumor suppression.

Another significant development involves the use of Methyl 3,5-diiodo-2-methoxybenzoate as a precursor in radiopharmaceutical synthesis. A 2024 publication in Nuclear Medicine and Biology reported its application in the preparation of iodine-123 labeled compounds for single-photon emission computed tomography (SPECT) imaging. The researchers optimized the radiolabeling conditions and achieved high radiochemical yields (>85%), making it a promising candidate for further development in diagnostic imaging agents.

From a chemical biology perspective, recent work has focused on understanding the structure-activity relationships (SAR) of Methyl 3,5-diiodo-2-methoxybenzoate derivatives. A comprehensive SAR study published in ACS Chemical Biology systematically modified various functional groups on the parent compound and evaluated their effects on biological activity. The findings revealed that the iodine atoms at the 3 and 5 positions are crucial for maintaining potency, while modifications to the methoxy group could modulate selectivity toward different biological targets.

In conclusion, Methyl 3,5-diiodo-2-methoxybenzoate (CAS: 121789-21-7) continues to be a valuable compound in chemical biology and pharmaceutical research, with recent studies expanding its applications in antimicrobial development, anticancer drug discovery, radiopharmaceuticals, and chemical probe design. The compound's versatility as both a bioactive molecule and a synthetic intermediate positions it as an important focus for future research in these areas.